Cas no 16548-21-3 (1,1,4-triethoxybut-2-yne)

1,1,4-triethoxybut-2-yne structure
1,1,4-triethoxybut-2-yne structure
Product Name:1,1,4-triethoxybut-2-yne
CAS No:16548-21-3
MF:C10H18O3
MW:186.248123645782
CID:904878
PubChem ID:339026
Update Time:2025-04-19

1,1,4-triethoxybut-2-yne Chemical and Physical Properties

Names and Identifiers

    • 1,1,4-triethoxybut-2-yne
    • 1,1,4-Triaethoxy-2-butin
    • 1,1,4-triethoxy-2-butyne
    • 1,1,4-triethoxy-but-2-yne
    • 1.1.4-Triethoxy-butin-(2)
    • AC1L7P2P
    • CTK0I3655
    • NSC363920
    • 16548-21-3
    • NSC-363920
    • DTXSID50320740
    • Inchi: 1S/C10H18O3/c1-4-11-9-7-8-10(12-5-2)13-6-3/h10H,4-6,9H2,1-3H3
    • InChI Key: TVTRMSIXCGVQHK-UHFFFAOYSA-N
    • SMILES: O(CC)C(C#CCOCC)OCC

Computed Properties

  • Exact Mass: 186.12564
  • Monoisotopic Mass: 186.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Density: 0.948
  • Boiling Point: 242°C at 760 mmHg
  • Flash Point: 79°C
  • Refractive Index: 1.438
  • PSA: 27.69
  • LogP: 1.42540
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